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molecular formula C12H7ClN2OS B2753807 3-(4-Chloro-phenyl)-5-thiophen-2-yl-[1,2,4]oxadiazole CAS No. 330459-33-1

3-(4-Chloro-phenyl)-5-thiophen-2-yl-[1,2,4]oxadiazole

Cat. No. B2753807
CAS RN: 330459-33-1
M. Wt: 262.71
InChI Key: POWVNIDZGWSXOM-UHFFFAOYSA-N
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Patent
US09040711B2

Procedure details

The 4-chlorobenzamidoxime (1.00 g, 5.8 mmol) was dissolved in 2-methyltetrahydrofuran (10.0 mL) and water (1.0 mL). A 40% aqueous solution of benzyltrimethylammonium hydroxide (100 uL) was added and the solution heated to 50° C. A 50% aqueous solution of sodium hydroxide (720 mg, 9.00 mmol) and 2-thiophenecarbonyl chloride (939.0 mg, 6.4 mmol) were added dropwise simultaneously over 15 minutes. The temperature of the mixture warmed to 70° C. The mixture was cooled to room temperature and water (40 mL) added. Solids formed and the 2-methyltetrahydrofuran was removed at reduced pressure. The solids were isolated by vacuum filtration. The 3-(4-chlorophenyl)-5-(2-thienyl)-1,2,4-oxadiazole (1.32 g, 5.0 mmol) was obtained as a white solid. (86% yield).
Name
4-chlorobenzamidoxime
Quantity
1 g
Type
reactant
Reaction Step One
Name
2-methyltetrahydrofuran
Quantity
10 mL
Type
solvent
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
benzyltrimethylammonium hydroxide
Quantity
100 μL
Type
reactant
Reaction Step Two
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
sodium hydroxide
Quantity
720 mg
Type
reactant
Reaction Step Three
Name
2-thiophenecarbonyl chloride
Quantity
939 mg
Type
reactant
Reaction Step Three
Name
water
Quantity
1 mL
Type
solvent
Reaction Step Four
Name
water
Quantity
40 mL
Type
solvent
Reaction Step Five
Name
3-(4-chlorophenyl)-5-(2-thienyl)-1,2,4-oxadiazole
Yield
86%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:11]=[CH:10][C:5]([C:6](=[N:8][OH:9])[NH2:7])=[CH:4][CH:3]=1.[OH-].C([N+](C)(C)C)C1C=CC=CC=1.[OH-].[Na+].[S:26]1[CH:30]=[CH:29][CH:28]=[C:27]1[C:31](Cl)=O>CC1CCCO1.O>[Cl:1][C:2]1[CH:11]=[CH:10][C:5]([C:6]2[N:7]=[C:31]([C:27]3[S:26][CH:30]=[CH:29][CH:28]=3)[O:9][N:8]=2)=[CH:4][CH:3]=1 |f:1.2,3.4|

Inputs

Step One
Name
4-chlorobenzamidoxime
Quantity
1 g
Type
reactant
Smiles
ClC1=CC=C(C(N)=NO)C=C1
Name
2-methyltetrahydrofuran
Quantity
10 mL
Type
solvent
Smiles
CC1OCCC1
Step Two
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
benzyltrimethylammonium hydroxide
Quantity
100 μL
Type
reactant
Smiles
[OH-].C(C1=CC=CC=C1)[N+](C)(C)C
Step Three
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
sodium hydroxide
Quantity
720 mg
Type
reactant
Smiles
[OH-].[Na+]
Name
2-thiophenecarbonyl chloride
Quantity
939 mg
Type
reactant
Smiles
S1C(=CC=C1)C(=O)Cl
Step Four
Name
water
Quantity
1 mL
Type
solvent
Smiles
O
Step Five
Name
water
Quantity
40 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The temperature of the mixture warmed to 70° C
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled to room temperature
CUSTOM
Type
CUSTOM
Details
Solids formed
CUSTOM
Type
CUSTOM
Details
the 2-methyltetrahydrofuran was removed at reduced pressure
CUSTOM
Type
CUSTOM
Details
The solids were isolated by vacuum filtration

Outcomes

Product
Name
3-(4-chlorophenyl)-5-(2-thienyl)-1,2,4-oxadiazole
Type
product
Smiles
ClC1=CC=C(C=C1)C1=NOC(=N1)C=1SC=CC1
Measurements
Type Value Analysis
AMOUNT: AMOUNT 5 mmol
AMOUNT: MASS 1.32 g
YIELD: PERCENTYIELD 86%
YIELD: CALCULATEDPERCENTYIELD 86.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.